![molecular formula C9H9NO B1268205 6-Aminoindanone CAS No. 69975-65-1](/img/structure/B1268205.png)
6-Aminoindanone
Overview
Description
6-Aminoindanone, also known as 6-aminoindan-1-one, is an organic compound that is used in a variety of scientific research applications. It has a unique structure that allows it to interact with a variety of biological systems, including proteins and enzymes. This compound is also used in the synthesis of a variety of compounds, including pharmaceuticals, cosmetics, and food additives.
Scientific Research Applications
1. Legal Highs and Psychoactive Substances
A study by Sainsbury et al. (2011) discusses the use of various synthetic compounds including 5,6-methylenedioxy-2-aminoindane (MDAI) and related substances as 'legal highs'. These compounds are advertised as 'research chemicals' and are analogues of amphetamine due to their closed ring system. The study reviews the chemistry, pharmacology, and toxicological aspects of these substances (Sainsbury et al., 2011).
2. Anticancer Therapy
Research by Hoang et al. (2022) discusses the synthesis and evaluation of 6-substituted amino-1H-indazole derivatives for antiproliferative activity in human cancer cell lines. The study aims to develop novel anticancer agents based on the promising structure of indazole, which is present in many compounds demonstrating anticancer activity (Hoang et al., 2022).
3. Treatment of Inflammatory and Autoimmune Diseases
Ding et al. (2009) provide insights into the use of IL-6 blockers for treating inflammatory and autoimmune diseases. IL-6, composed of 212 amino acids, plays a key role in immune response, hematopoiesis, and induction of inflammation. The study discusses various approaches to block IL-6 functions and their efficacy in clinical settings (Ding et al., 2009).
4. Enhancing GABA Action in Neuroscience
Hall et al. (2005) conducted a study on 6-Methylflavanone as a modulator of gamma-aminobutyric acid (GABA) responses at human recombinant GABA receptors. This research is significant in neuroscience, especially for understanding the mechanisms related to anxiolysis and sedation (Hall et al., 2005).
5. Neurotoxicity and Enzyme Activity
Janes et al. (1990) identified 6-hydroxydopa as a new redox cofactor in eukaryotic enzymes, particularly in bovine serum amine oxidase. This discovery challenges previous beliefs about the active site cofactor in mammalian copper amine oxidases and also suggests a functional role for 6-hydroxydopa, which has been implicated in neurotoxicity (Janes et al., 1990).
Safety and Hazards
6-Aminoindanone is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed . It is also harmful in contact with skin . Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
Mechanism of Action
Target of Action
It is known that aminoindanes, a class of novel psychoactive substances, primarily act via serotonin . This suggests that 6-Aminoindanone might interact with serotonin receptors, which play a crucial role in regulating mood, social behavior, appetite, digestion, sleep, memory, and sexual desire.
Mode of Action
This interaction could lead to a significant risk of serotonin syndrome at high doses or when combined with other drugs .
Biochemical Pathways
This pathway plays a crucial role in various physiological processes, including mood regulation, appetite, and sleep .
Pharmacokinetics
Understanding the adme properties is crucial as they impact the bioavailability of the compound . The ADME properties can be influenced by various factors, including the chemical structure of the compound, its formulation, and the route of administration .
Result of Action
Based on the potential interaction with serotonin receptors, it can be inferred that this compound might influence various cellular processes regulated by serotonin, such as cell proliferation, differentiation, and apoptosis .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, light, and pollution could potentially alter the effectiveness of this compound . Moreover, the internal environment of the organism, including factors like gender, age, and health status, can also impact the compound’s action .
Properties
IUPAC Name |
6-amino-2,3-dihydroinden-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5H,2,4,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOJCPAAEKXNPQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C=CC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20310310 | |
Record name | 6-AMINOINDANONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20310310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
69975-65-1 | |
Record name | 69975-65-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=225100 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-AMINOINDANONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20310310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Aminoindan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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